Cas no 61088-54-8 (Cholestane-3,7,25-triol,(3a,5a,7a)- (9CI))

• Product Name: Cholestane-3,7,25-triol,(3a,5a,7a)- (9CI)
• CAS No: 61088-54-8
• MF: C₂₇H₄₈O₃
• MW: 420.668229103088
• CID: 510193
• Update Time: 2025-04-19

Cholestane-3,7,25-triol,(3a,5a,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,7,25-triol,(3a,5a,7a)- (9CI)
• cholestane-3,7,25-triol
• 5alpha-Cholestane-3alpha,7alpha,25-triol
• Cholestane-3,7,25-triol, (3alpha,5alpha,7alpha)-

• Inchi： 1S/C27H48O3/c1-17(7-6-12-25(2,3)30)20-8-9-21-24-22(11-14-27(20,21)5)26(4)13-10-19(28)15-18(26)16-23(24)29/h17-24,28-30H,6-16H2,1-5H3
• InChI Key： UROPIWALBBMYRP-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2)C2(C(CC(CC2)O)CC3O)C)CC1)C)CCCC(O)(C)C

Computed Properties

• Exact Mass: 420.36054
• Monoisotopic Mass: 420.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.05
• Boiling Point: 535.8°C at 760 mmHg
• Flash Point: 222.9°C
• Refractive Index: 1.529
• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives